Cas no 1296224-01-5 (6-bromo-3-chloroimidazo1,2-apyridine)

6-Bromo-3-chloroimidazo[1,2-a]pyridine is a halogenated heterocyclic compound featuring both bromine and chlorine substituents on an imidazopyridine scaffold. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of halogen atoms at the 6- and 3-positions enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Its stability under standard storage conditions and compatibility with diverse reaction conditions further contribute to its versatility in medicinal chemistry and material science applications. The compound is typically handled under inert atmospheres to preserve its reactivity.

6-bromo-3-chloroimidazo1,2-apyridine structure

1296224-01-5 structure

Product Name:6-bromo-3-chloroimidazo1,2-apyridine

CAS No:1296224-01-5

MF:C₇H₄BrClN₂

MW:231.477059364319

MDL:MFCD19105290

CID:1224792

PubChem ID:71651009

Update Time:2025-06-07

6-bromo-3-chloroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

- 6-bromo-3-chloroimidazo[1,2-a]pyridine
- 6-bromo-3-chloro-imidazo[1,2-a]pyridine
- EN300-202557
- A888834
- AM85315
- Imidazo[1,2-a]pyridine,6-bromo-3-chloro
- BCP21178
- WBC22401
- CS-0041813
- SY199491
- DB-341707
- 1296224-01-5
- DS-19857
- Imidazo[1,2-a]pyridine, 6-bromo-3-chloro-
- SCHEMBL22125606
- AKOS017548712
- MFCD19105290
- 6-bromo-3-chloroimidazo1,2-apyridine
- MDL： MFCD19105290
- Inchi： 1S/C7H4BrClN2/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H
- InChI Key： MFWMBCKAGFPRTN-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=NC=C(N2C=1)Cl

Computed Properties

Exact Mass: 229.92464g/mol
Monoisotopic Mass: 229.92464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 17.3Å²

Experimental Properties

Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.16 g/l) (25 º C),

6-bromo-3-chloroimidazo1,2-apyridine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C(BD748494)

6-bromo-3-chloroimidazo1,2-apyridine Pricemore >>

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